N-(4-ethoxyphenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18FN3O2S/c1-2-25-17-9-5-15(6-10-17)22-18(24)13-26-19-21-11-12-23(19)16-7-3-14(20)4-8-16/h3-12H,2,13H2,1H3,(H,22,24)
• InChI Key: FGVCWTOMYOSUQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol

Description

N-(4-ethoxyphenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. EF24 is a member of the curcumin family and is structurally similar to curcumin, a natural compound found in turmeric. EF24 has been found to possess potent anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further research.

Scientific Research Applications

Anticancer Applications

• A study on the synthesis, molecular modeling, and anticancer screening of new imidazothiadiazole analogs, which share a common thematic structure with the compound , reported significant cytotoxic activities against various cancer cell lines, including breast cancer. This suggests potential utility in designing anticancer drugs (Sraa Abu-Melha, 2021).

Antibacterial Activity

• Research on 2-(4-aminophenyl) benzimidazole based pyramidine derivatives, which are structurally related, demonstrated synthesized compounds' antibacterial activities. This indicates the potential for developing new antibacterial agents (Kumaraswamy Gullapelli, M. Thupurani, G. Brahmeshwari, 2014).

Antioxidant Activity

• Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives were synthesized and characterized. These complexes showed significant antioxidant activity, highlighting the potential for creating antioxidants based on similar structural frameworks (K. Chkirate et al., 2019).

Anti-inflammatory Activity

• A synthesis study of novel derivatives featuring a similar core structure reported compounds with significant anti-inflammatory activity, which could contribute to the development of new anti-inflammatory drugs (K. Sunder, Jayapal Maleraju, 2013).

Radiotracer Development for PET Imaging

• Research on the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives for potential PET tracers indicates applications in imaging of specific enzymes, which could enhance diagnostic capabilities in medical imaging (Mingzhang Gao, Min Wang, Q. Zheng, 2016).